Cas no 1021086-56-5 (4-(Diethylamino)-N'-hydroxybenzimidamide)

• Product Name: 4-(Diethylamino)-N'-hydroxybenzimidamide
• CAS No: 1021086-56-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 4936591
• Update Time: 2026-02-27

4-(Diethylamino)-N'-hydroxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• 4-(Diethylamino)-N'-hydroxybenzimidamide

• Inchi： 1S/C11H17N3O/c1-3-14(4-2)10-7-5-9(6-8-10)11(12)13-15/h5-8,15H,3-4H2,1-2H3,(H2,12,13)
• InChI Key： SLEXXGNIJIOVBG-UHFFFAOYSA-N
• SMILES： O/N=C(\C1C=CC(=CC=1)N(CC)CC)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(Diethylamino)-N'-hydroxybenzimidamide

4-(Diethylamino)-N'-hydroxybenzimidamide: A Comprehensive Overview

The compound with CAS No. 1021086-56-5, known as 4-(Diethylamino)-N'-hydroxybenzimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a benzimidamide backbone with a diethylamino substituent and a hydroxyl group. The benzimidamide core is a bicyclic structure consisting of a benzene ring fused to an imidamide moiety, while the diethylamino group introduces steric bulk and potential for hydrogen bonding interactions. The hydroxyl group further enhances the molecule's functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-(Diethylamino)-N'-hydroxybenzimidamide in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with protein kinases have revealed promising inhibitory effects, suggesting its potential as a lead compound for anti-cancer therapies. The benzimidamide framework is well-documented for its ability to modulate kinase activity, and the addition of the diethylamino and hydroxyl groups further fine-tunes its pharmacokinetic properties.

In addition to its pharmacological applications, 4-(Diethylamino)-N'-hydroxybenzimidamide has also been studied for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to explorations in catalysis and sensor development. For example, researchers have utilized its coordination properties to design metal-organic frameworks (MOFs) that exhibit high selectivity for certain gas molecules. The diethylamino group plays a crucial role in these applications by providing steric hindrance and electronic modulation, while the hydroxyl group enhances solubility and surface functionality.

The synthesis of 4-(Diethylamino)-N'-hydroxybenzimidamide involves a multi-step process that typically begins with the preparation of the benzimidamide precursor. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for its production. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. The introduction of the diethylamino group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific precursor used. Similarly, the incorporation of the hydroxyl group requires careful control over reaction conditions to ensure optimal functionalization.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 4-(Diethylamino)-N'-hydroxybenzimidamide. These methods provide detailed insights into the molecule's conformational dynamics and intermolecular interactions, which are critical for understanding its biological activity. Furthermore, computational modeling tools have been utilized to predict its binding affinities to various targets, aiding in the rational design of derivatives with enhanced properties.

Looking ahead, the future of 4-(Diethylamino)-N'-hydroxybenzimidamide lies in its continued exploration across diverse scientific domains. Its unique combination of structural features makes it an ideal candidate for further research into areas such as drug delivery systems, bioimaging agents, and advanced materials. As our understanding of this compound deepens, it is likely to find new applications that leverage its multifaceted properties.